Cas no 1211519-85-5 (2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one)

• Product Name: 2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
• CAS No: 1211519-85-5
• MF: C₆H₆BrN₃O
• MW: 216.035339832306
• CID: 6272572
• PubChem ID: 165898509
• Update Time: 2024-01-14

2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
• 1211519-85-5
• EN300-1925246

• Inchi： 1S/C6H6BrN3O/c7-4-2-9-6(10-3-4)5(11)1-8/h2-3H,1,8H2
• InChI Key： YLCOSDYBRHXTIL-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(CN)=O)=NC=1

Computed Properties

• Exact Mass: 214.96942g/mol
• Monoisotopic Mass: 214.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.9Ų